![molecular formula C5H6O3 B031532 3-Acetylacrylic acid CAS No. 4743-82-2](/img/structure/B31532.png)
3-Acetylacrylic acid
Overview
Description
3-Acetylacrylic acid, or 3-AAA, is a novel compound with a wide range of applications in the fields of biochemistry, physiology and pharmacology. It is a natural product, derived from the metabolism of certain plant species, and is used in a variety of laboratory experiments. 3-AAA is a versatile and powerful compound, with a unique mechanism of action that has allowed it to be used in a variety of applications.
Scientific Research Applications
Plant Hormone Research : Indole-3-acetic acid derivatives, related to 3-Acetylacrylic acid, are used in creating research tools for studying plant hormones and their interactions with other organisms. These tools include immobilized and carrier-linked forms (Ilić et al., 2005)(Ilić et al., 2005).
Synthesis of Diverse Compounds : A study developed a new route to synthesize N-acetyl-3-acyl-5-arylidenetetramic acids, which are used to create compounds with diverse properties. The zinc complex of these compounds forms ribbons through hydrogen bonding (Matiadis et al., 2014)(Matiadis et al., 2014).
Medical Research : Acetylsalicylic acid, a derivative of this compound, shows significant implications in medical research. For example, it can increase the expression of active substances in sensory neurons, impacting gastric functions (Rytel & Całka, 2016)(Rytel & Całka, 2016).
Bioproduction of Chemicals : Klebsiella pneumoniae has been optimized for the high production of 3-Hydroxypropionic acid (3-HP), a chemical of industrial interest, by manipulating glycerol metabolism and blocking the synthesis of certain acids (Li et al., 2016)(Li et al., 2016).
Agricultural Applications : The application of acetylsalicylic acid in agriculture has been studied, showing that its concentration and timing significantly impact plant growth and development, such as in wheat (Matysiak et al., 2020)(Matysiak et al., 2020).
Biotechnology : Methylobacterium extorquens AM1 can produce 3-HP from methanol, showcasing a potential pathway for industrial applications like acrylic acid production (Yang et al., 2017)(Yang et al., 2017).
Safety and Hazards
3-Acetylacrylic acid has been classified under the GHS07 hazard class . The associated hazard statements are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding inhalation and contact with skin and eyes .
Future Directions
Mechanism of Action
Target of Action
It’s important to note that the identification of a compound’s primary targets is a complex process that involves extensive biochemical and pharmacological research .
Mode of Action
It’s known that the compound has a carboxylic acid and an acetyl group, which could potentially undergo various reactions such as esterification .
Biochemical Pathways
It’s worth noting that acetyl groups play a crucial role in various biochemical pathways, including the acetyl coa pathway .
Pharmacokinetics
Understanding these properties is crucial for predicting the compound’s bioavailability and potential therapeutic effects .
Result of Action
It’s known that the compound is used as an intermediate in the synthesis of 2,3-dihydroxy-4-oxopentanoic acid, which is a secondary organic aerosol .
Action Environment
It’s known that the compound should be stored in a cool, dry place, away from oxidizing agents for optimal stability .
Biochemical Analysis
properties
IUPAC Name |
(E)-4-oxopent-2-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O3/c1-4(6)2-3-5(7)8/h2-3H,1H3,(H,7,8)/b3-2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGTKSWVCNVUVHG-NSCUHMNNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C=C/C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4743-82-2 | |
Record name | 4-Oxo-2-pentenoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004743822 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-oxopent-2-en-2-oic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.960 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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